3-ethyl-1-methyl-2,4(1H,3H)-quinolinedione

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 3-ethyl-1-methylquinoline-2,4-dione
• InChI: InChI=1S/C12H13NO2/c1-3-8-11(14)9-6-4-5-7-10(9)13(2)12(8)15/h4-8H,3H2,1-2H3
• InChI Key: AWMOAGYFLBIPSM-UHFFFAOYSA-N
• SMILES: CCC1C(=O)C2=CC=CC=C2N(C1=O)C

Description

3-ethyl-1-methyl-2,4(1H,3H)-quinolinedione, commonly known as EMQ, is a heterocyclic compound that has been extensively studied in the field of pharmacology. EMQ is a quinolone derivative that exhibits a wide range of biological activities, including antitumor, anti-inflammatory, and antidiabetic properties.

Mechanism of Action

The exact mechanism of action of EMQ is not fully understood. However, several studies have suggested that EMQ exerts its biological effects through the inhibition of various enzymes and signaling pathways. For example, EMQ has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and repair. EMQ has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
EMQ exhibits a wide range of biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and antidiabetic properties, EMQ has been shown to have antioxidant activity, making it a potential treatment for oxidative stress-related diseases. EMQ has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

EMQ has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. Additionally, EMQ exhibits a wide range of biological activities, making it a useful tool for studying various biological processes. However, EMQ also has some limitations. For example, its mechanism of action is not fully understood, making it difficult to interpret the results of some experiments. Additionally, EMQ can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on EMQ. One area of interest is the development of new synthetic methods for EMQ that are more efficient and environmentally friendly. Another area of interest is the identification of the exact mechanism of action of EMQ, which could lead to the development of more targeted and effective therapies. Additionally, further studies are needed to determine the safety and efficacy of EMQ in humans, which could pave the way for its use as a therapeutic agent in the clinic.

Synthesis Methods

EMQ can be synthesized through several methods, including the reaction of 3-ethyl-1-methyl-4-hydroxyquinoline with maleic anhydride, the reaction of 3-ethyl-1-methyl-4-chloroquinoline with malonic acid, and the reaction of 3-ethyl-1-methyl-4-aminobenzoic acid with acetic anhydride. Among these methods, the reaction of 3-ethyl-1-methyl-4-hydroxyquinoline with maleic anhydride is the most commonly used method for the synthesis of EMQ.

Scientific Research Applications

EMQ has been extensively studied for its potential therapeutic applications. Several studies have shown that EMQ exhibits antitumor activity against various types of cancer cells, including breast cancer, lung cancer, and liver cancer. EMQ has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, EMQ has been shown to have antidiabetic effects, making it a potential treatment for type 2 diabetes.